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Compound Focus: Dimethomorph

CAS No.: 110488-70-5

Cat. No.: S567675

Chemical Identity & Basic Properties

For researchers, understanding the fundamental properties of dimethomorph is crucial for experimental

design. Key data is summarized in the table below.

Significance for

Property Value | Description
Researchers
IUPAC Name (EZ)-4-[3-(4-chlorophenyl)-3-(3,4- For compound identification
dimethoxyphenyl)acryloyllmorpholine [1] and literature searches.
Chemical C21H22CINOa [1] For mass balance and
Formula analytical calculations.
Isomerism Exists as EIZ isomers; commercial products are Critical for analytical method
typically a ~1:1 mixture, but only the Z-isomer is development to monitor
fungicidally active [1]. isomer-specific stability and
potency.
Melting Point 125.2 °C [1] Indicates thermal stability at

room temperature and below.
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Property

Degradation
Point

Water Solubility

Octanol-Water
Partition
Coefficient (Log
P)

Value / Description

280 °C [1]

28.95 mg/L (at 20°C, pH 7) [1]

2.68 [1]

Significance for
Researchers

Suggests high thermal
stability; unlikely to degrade
at standard processing
temperatures.

Classified as moderately
soluble; important for
designing aqueous-based
experiments.

Indicates low hydrophilicity;
useful for predicting
partitioning behavior in
biological and environmental
matrices.

Stability and Degradation in the Environment

The following table outlines the environmental fate of dimethomorph, which provides indirect clues about

its chemical stability.

Aspect Key Findings Experimental Context & Notes

General Stable under hydrolysis and photolysis; -

Stability moderately persistent in soil [2] [3].

Soil Half-Life Field half-lives range from 10 to 61 Degradation follows first-order kinetics.
days [2] [3]. A specific study reported Persistence indicates moderate resistance
half-lives of 17.7-33.6 days in soil [3]. to microbial and abiotic degradation.

Hydrolytic "Stable under hydrolysis" [2]. Official EU assessment confirms high

Stability stability in water, indicating it is not readily

degraded by water alone [4].
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Aspect Key Findings Experimental Context & Notes

Photolytic "Stable under photolysis" [2]. -

Stability

Plant Half- Dissipation half-life ranges from 6.4 to Study conducted on whole fruit under field

Life (Lychee) 9.2 days [2] [3]. conditions; dissipation involves
degradation, weathering, and growth
dilution.

Analytical Method for Residue Analysis

For troubleshooting stability experiments, a robust analytical method is essential. The most current and
validated approach for detecting dimethomorph residues in plant matrices is detailed below. This can be

adapted for monitoring its stability in various experimental conditions.
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Sample (e.g., Lychee Homogenate)

l

QuEChERS Extraction
(1% Acetic Acid in Acetonitrile, MgSOa, NaCl)

y

Clean-up
(PSA, MgS04, C18)

l

Analysis via HPLC-MS/MS

l

Detection & Quantification
(MRM Mode, LOQ: 0.001 mg/kg)

Click to download full resolution via product page
Workflow for HPLC-MS/MS Analysis of Dimethomorph [2] [3]

1. Sample Preparation:

¢ Homogenize the sample (e.g., fruit, vegetable tissue).
¢ Weigh a representative sub-sample (typically 10 g) into a centrifuge tube.

2. QUEChERS Extraction:

e Add extraction solvents and salts. A validated method uses acetonitrile with 1% acetic acid,
magnesium sulfate (MgS0Oa4), and sodium chloride (NacCl) [3].
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e Shake vigorously for a defined period (e.g., 1 minute).
¢ Centrifuge to separate the organic layer.

3. Extract Clean-up:

e Transfer an aliquot of the supernatant to a tube containing dispersive solid-phase extraction (d-SPE)
sorbents.

e Common sorbents include PSA (primary secondary amine) for removing fatty acids, C18 for
removing non-polar interferences, and MgSOa for residual water removal [3].

e Shake and centrifuge. The final supernatant is filtered for instrumental analysis.

4. Instrumental Analysis - HPL.C-MS/MS:

¢ Technique: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry.

e Chromatography: Reversed-phase HPLC column to separate dimethomorph (and its E/Z isomers)
from matrix components.

e Detection: Mass Spectrometer in Multiple Reaction Monitoring (MRM) mode. This offers high
selectivity and sensitivity.

¢ Quantification: Use matrix-matched calibration standards to minimize matrix effects. The method
has a Limit of Quantification (LOQ) of 0.001 mg/kg and demonstrates good accuracy, with
recoveries typically between 77% and 92% [2] [3].

Critical Safety and Regulatory Considerations

e Endocrine Disruption: The European Food Safety Authority (EFSA) has concluded that
dimethomorph is an endocrine disruptor for humans and wild mammals [1] [4]. This
necessitates strict safety protocols in the laboratory, including the use of appropriate personal
protective equipment (PPE) and engineering controls to minimize exposure.

¢ Toxicity Profile: While it has a low mammalian oral toxicity, it is classified as an irritant and for
reproductive toxicity [1]. Always consult the Safety Data Sheet (SDS) before handling.

Knowledge Gaps and Further Research

The existing data has clear limitations for a comprehensive stability profile in a research context. To fully

address your question, the following information is needed but was not found in the current search:

e Specific storage conditions (e.g., effect of temperature, humidity, light, and container material on
the shelf-life of the pure standard or formulated product).
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e Stability under various pH conditions in buffer solutions.
e Forced degradation studies (e.g., under oxidative stress or high-temperature processing).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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